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Compound of Interest

Compound Name: Ranitidine-N-oxide

CAS No.: 73857-20-2

Cat. No.: B1678809

Get Quote

Introduction
Ranitidine, a histamine H2-receptor antagonist, has been a widely used therapeutic agent for

the management of acid-related gastrointestinal disorders. The study of its metabolic fate and

degradation pathways is of paramount importance for ensuring its safety and efficacy. Among

its various metabolites and degradation products, Ranitidine-N-oxide holds a significant

position. This technical guide provides an in-depth exploration of Ranitidine-N-oxide, covering

its fundamental physicochemical properties, its role as a critical impurity, and the analytical

methodologies for its detection and quantification.

Physicochemical Properties of Ranitidine-N-oxide
A thorough understanding of the physicochemical properties of a drug metabolite is

fundamental for its isolation, characterization, and quantification.
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Property Value Source(s)

CAS Number 73857-20-2 [1][2][3][4]

Molecular Formula C13H22N4O4S [2][3][5]

Molecular Weight 330.40 g/mol [1][2][3][6]

Synonyms

Ranitidine Impurity E, N-[2-[[[5-

[(Dimethyloxidoamino)methyl]f

uran-2-yl]methyl]sulfanyl]ethyl]-

N'-methyl-2-nitroethene-1,1-

diamine

[2][4][7]

Formation and Significance of Ranitidine-N-oxide
Ranitidine-N-oxide is primarily formed through the metabolic N-oxidation of the tertiary amine

in the dimethylaminomethyl furan moiety of the parent ranitidine molecule. This metabolic

conversion is a key pathway in the in vivo transformation of ranitidine.[5][8] Beyond its

metabolic origin, Ranitidine-N-oxide is also recognized as a significant impurity in ranitidine

drug substances and products.[1][2] Its presence can be indicative of the manufacturing

process and the stability of the drug product over its shelf life.

The formation of Ranitidine-N-oxide and other degradation products has come under

increased scrutiny, particularly in the context of the formation of N-nitrosodimethylamine

(NDMA), a probable human carcinogen, in ranitidine products.[9][10] While Ranitidine-N-oxide
itself is not NDMA, understanding the complete degradation profile of ranitidine, including the

formation of its N-oxide, is crucial for a comprehensive risk assessment. The degradation of

ranitidine can be influenced by factors such as heat and humidity.[10]

Caption: Metabolic pathways of Ranitidine.

Toxicological Profile
Toxicological studies on Ranitidine-N-oxide have indicated that it possesses a low acute

toxicity profile. In studies conducted on mice, a single intravenous injection of Ranitidine-N-
oxide at a high dose did not result in any lethal cases, suggesting a significantly lower toxicity

compared to the parent compound, ranitidine hydrochloride.[6]
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Analytical Methodologies for Detection and
Quantification
The accurate detection and quantification of Ranitidine-N-oxide are essential for quality

control in pharmaceutical manufacturing and for metabolic studies. High-Performance Liquid

Chromatography (HPLC) is the most widely employed analytical technique for this purpose.

Experimental Protocol: HPLC-UV Method for Ranitidine
and its Metabolites
This protocol outlines a general procedure for the simultaneous determination of ranitidine and

its metabolites, including Ranitidine-N-oxide, in a sample.

1. Instrumentation:

High-Performance Liquid Chromatograph equipped with a UV-Vis detector.

C18 reversed-phase analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Reagents and Materials:

Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Phosphate buffer (e.g., potassium phosphate monobasic), pH adjusted to a suitable value

(e.g., 7.0) with a suitable base (e.g., sodium hydroxide).

Water (HPLC grade).

Ranitidine-N-oxide analytical standard.

Sample containing ranitidine and its potential impurities.

3. Chromatographic Conditions:

Mobile Phase: A gradient or isocratic mixture of the phosphate buffer and an organic modifier

like acetonitrile or methanol. The exact ratio should be optimized based on the specific
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column and instrument.

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Ambient or controlled (e.g., 30 °C).

Detection Wavelength: A wavelength at which both ranitidine and Ranitidine-N-oxide have

significant absorbance, often in the range of 228-232 nm.

Injection Volume: 10-20 µL.

4. Sample Preparation:

Accurately weigh and dissolve the sample in a suitable diluent (e.g., a mixture of water and

methanol).

Filter the sample solution through a 0.45 µm syringe filter before injection to remove any

particulate matter.

5. Analysis:

Inject the prepared sample and a standard solution of Ranitidine-N-oxide onto the HPLC

system.

Identify the Ranitidine-N-oxide peak in the sample chromatogram by comparing its

retention time with that of the standard.

Quantify the amount of Ranitidine-N-oxide in the sample by comparing its peak area with

the peak area of the standard of a known concentration.
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Caption: A typical workflow for the HPLC analysis of Ranitidine-N-oxide.

Synthesis of Ranitidine-N-oxide
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While primarily a metabolite, Ranitidine-N-oxide can be synthesized in a laboratory setting for

use as an analytical standard. A common synthetic route involves the controlled oxidation of

ranitidine. For instance, the oxidation of ranitidine hydrochloride using an oxidizing agent like

hydrogen peroxide in a suitable solvent can yield Ranitidine-S-oxide, and similar principles can

be applied for the synthesis of the N-oxide.[11] The synthesis of ranitidine itself involves a

multi-step process.[12][13][14]

Conclusion
Ranitidine-N-oxide is a key metabolite and a notable impurity of ranitidine. A comprehensive

understanding of its properties, formation, and analytical determination is crucial for

researchers, scientists, and drug development professionals. The methodologies and

information presented in this guide provide a solid foundation for further investigation and for

ensuring the quality and safety of ranitidine-containing products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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